Cas no 92847-37-5 ( )

  structure
  structure
Product Name: 
CAS No:92847-37-5
MF:C11H10ClNO2S
MW:255.720600605011
CID:867819
Update Time:2024-02-01

  Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-(2,4-DIMETHOXYPHENYL)THIAZOLE
    • Thiazole, 2-chloro-4-(2,4-dimethoxyphenyl)-
    •  
    • Inchi: 1S/C11H10ClNO2S/c1-14-7-3-4-8(10(5-7)15-2)9-6-16-11(12)13-9/h3-6H,1-2H3
    • InChI Key: CNBDKFBQLJXZLI-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=C(OC)C=C2OC)N=C1Cl

Computed Properties

  • Exact Mass: 255.012
  • Monoisotopic Mass: 255.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6A^2

Experimental Properties

  • Density: 1.295±0.06 g/cm3(Predicted)
  • Boiling Point: 375.4±52.0 °C(Predicted)
  • pka: -0.07±0.10(Predicted)
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